Cas no 2649070-22-2 (3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine)

• Product Name: 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine
• CAS No: 2649070-22-2
• MF: C₈H₅Cl₂N₃O
• MW: 230.050799131393
• CID: 6010846
• PubChem ID: 165884495
• Update Time: 2025-05-19

3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine
• EN300-1978379
• 2649070-22-2

• Inchi： 1S/C8H5Cl2N3O/c9-6-3-5(7(10)13-12-6)8(1-2-8)11-4-14/h3H,1-2H2
• InChI Key： NZJBGIQHJNFEBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 228.9809672g/mol
• Monoisotopic Mass: 228.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.2Ų

Additional information on 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine

Recent Advances in the Study of 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine (CAS: 2649070-22-2)

In recent years, the compound 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine (CAS: 2649070-22-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both dichloropyridazine and isocyanatocyclopropyl moieties makes it a versatile intermediate for the synthesis of novel bioactive molecules. Recent studies have focused on its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine derivatives as potential inhibitors of protein kinases. The researchers employed a combination of computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity and selectivity. The results demonstrated that modifications at the isocyanatocyclopropyl group could significantly influence the compound's interaction with kinase active sites, leading to improved therapeutic efficacy.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's utility in the development of covalent inhibitors. The study highlighted the reactivity of the isocyanate group, which enables the formation of stable covalent bonds with nucleophilic residues in target proteins. This property was leveraged to design irreversible inhibitors of specific oncogenic kinases, offering a potential strategy for overcoming drug resistance in cancer therapy. The findings underscored the importance of 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine as a scaffold for covalent drug discovery.

In addition to its applications in kinase inhibition, recent research has also explored the compound's potential in antimicrobial drug development. A 2024 study in Antimicrobial Agents and Chemotherapy reported the synthesis of novel analogs with potent activity against multidrug-resistant bacterial strains. The researchers attributed the observed antibacterial effects to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings open new avenues for addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine-based therapeutics. Recent toxicology studies, as reported in Chemical Research in Toxicology (2023), have identified potential off-target effects associated with the isocyanate moiety, necessitating further structural refinement. Future research directions may include the development of prodrug strategies or the incorporation of biodegradable linkers to mitigate toxicity concerns.

In conclusion, 3,6-dichloro-4-(1-isocyanatocyclopropyl)pyridazine (CAS: 2649070-22-2) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative approaches in drug discovery, particularly in the areas of targeted therapy and antimicrobial development. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs.